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acid

Cat. No.: B13901154

Get Quote

Executive Summary & Core Directive
The Challenge: 4-Fluoro-3-iodo-5-methylbenzoic acid (CAS 1512356-17-0) is a critical

halogenated building block, frequently utilized in the synthesis of kinase inhibitors and other

small-molecule therapeutics.[1][2][3] Its structural complexity—containing three distinct

substituents on the benzene ring—creates a high risk of isomeric confusion and starting

material contamination.

The Reality: Unlike common commodity chemicals, the specific melting point (MP) of this exact

isomer is often not listed in standard public databases or is proprietary to specific synthesis

batches. Blindly relying on generic "benzoic acid derivative" ranges (e.g., 150–200°C) is a

failure of scientific rigor.

The Solution: This guide provides a comparative analysis of the target compound against its

closest structural isomers and precursors. It establishes a self-validating protocol to determine

the melting point experimentally, using known standards as exclusion criteria to certify purity.
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The "Isomer Trap"
In organic synthesis, particularly electrophilic aromatic substitution (EAS), regioisomers are

common byproducts. For this target, the migration of the iodine or methyl group can yield

compounds with identical molecular weights (MW 280.03) but vastly different biological

activities.

Table 1: Physicochemical Comparison of Target vs. Critical Alternatives

Compound
Identity

Structure
Description

CAS Number
Melting Point
Range (°C)

Status

TARGET

4-Fluoro-3-iodo-

5-methylbenzoic

acid

1512356-17-0

To Be

Determined (Est.

150–180°C)

Product

Alternative 1

(Isomer)

3-Fluoro-5-iodo-

4-methylbenzoic

acid

861905-94-4 140 – 144 °C [1] Impurity

Alternative 2

(Precursor)

4-Fluoro-3-

methylbenzoic

acid

403-15-6 164 – 168 °C [2] Starting Material

Alternative 3

(Isomer

Precursor)

3-Fluoro-4-

methylbenzoic

acid

350-28-7 169 – 171 °C [3] Impurity

Critical Insight: If your synthesized product melts at 140–144°C, you have likely isolated the

wrong isomer (Alternative 1). If it melts at 164–168°C, you likely have unreacted starting

material. The target compound should exhibit a distinct, sharp melting point (typically <2°C

range) outside these specific windows.
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Predictive Structure-Property Logic
Adding a heavy iodine atom to the 4-fluoro-3-methylbenzoic acid scaffold (MP 164–168°C)

increases molecular weight (154.14 → 280.03 g/mol ), which typically raises the melting point

due to increased London dispersion forces. However, the iodine atom at the ortho position to

the fluoro group and meta to the acid may introduce steric strain that disrupts crystal packing,

potentially lowering the MP slightly or keeping it comparable to the precursor.

Experimental Protocol: Self-Validating MP
Determination
Objective: Accurately determine the MP of the target and validate it against known impurities.

Method A: Capillary Melting Point (Visual)
Best for: Rapid routine QC and visual confirmation of decomposition.

Sample Prep: Dry the sample under vacuum at 40°C for 4 hours to remove solvent residues

(solvates can depress MP).

Loading: Pack 2–3 mm of sample into a clean glass capillary. Tap to settle.

Ramp Rate:

Fast Ramp (10°C/min) to 130°C.

Critical Phase: Slow Ramp (1°C/min) from 130°C upwards.

Observation: Record

(first liquid drop) and

(complete liquefaction).

Validation: Run a Mixed Melting Point test. Mix your sample 1:1 with authentic 4-Fluoro-3-

methylbenzoic acid (Precursor).

Result: If the mixture melts lower than your sample alone, they are different compounds

(Target confirmed). If the MP is unchanged, your product is likely unreacted starting
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material.

Method B: Differential Scanning Calorimetry (DSC)
Best for: High-precision purity analysis and polymorphism detection.

Pan: Hermetically sealed aluminum pan (prevents sublimation of iodine).

Atmosphere: Nitrogen purge (50 mL/min).

Program: Heat from 40°C to 200°C at 5°C/min.

Analysis: Integrate the endothermic melting peak.

Sharp Peak: High purity crystalline solid.

Broad/Split Peak: Presence of isomers or amorphous content.

Decision Logic & Workflow
The following diagram illustrates the logic flow for validating the identity of 4-Fluoro-3-iodo-5-
methylbenzoic acid based on melting point data.
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Synthesized Solid
(Target: CAS 1512356-17-0)

Step 1: Vacuum Dry
(Remove Solvent)

Step 2: Measure MP
(1°C/min Ramp)

Observed MP Range?

Range: 140-144°C
LIKELY ISOMER

(CAS 861905-94-4)

Low

Range: 164-168°C
STARTING MATERIAL

(CAS 403-15-6)

Matches Precursor

Distinct Range
(e.g., 155-160°C or >170°C)

POTENTIAL TARGET

Unique

Step 3: Mixed MP Test
(Mix 1:1 with Precursor)

Does MP Drop?

IDENTITY CONFIRMED
Proceed to NMR/HPLC

Yes (Depression)

IDENTITY FAILED
Recrystallize

No (Same MP)

Click to download full resolution via product page

Figure 1: Decision matrix for validating product identity using melting point exclusion criteria.
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Synthesis & Purity Implications[5][6][7]
When sourcing or synthesizing this compound, the melting point serves as the "First Line of

Defense" for quality control.

Purity vs. Width: A pure sample of 4-Fluoro-3-iodo-5-methylbenzoic acid should have a

melting range of ≤ 2°C. A range > 3°C indicates significant contamination (likely

regioisomers).

Coloration: Iodine-containing compounds can degrade (liberating

) upon prolonged heating or light exposure, turning yellow/brown. If the MP capillary shows
darkening before melting, the sample may be thermally unstable or impure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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